Cas no 3604-87-3 (Ecdysone)

• Product Name: Ecdysone
• CAS No: 3604-87-3
• MF: C₂₇H₄₄O₆
• MW: 464.634669303894
• CID: 44308
• PubChem ID: 19212
• Update Time: 2025-04-18

Ecdysone Chemical and Physical Properties

Names and Identifiers

• 2BETA,3BETA,14ALPHA,22[R],25-PENTAHYDROXY-7-CHOLESTEN-6-ONE
• 7,(5-ALPHA)-CHOLESTEN-2-BETA, 3-BETA, 14-ALPHA, 22R, 25-PENTOL-6-ONE
• ALPHA-ECDYSON
• ALPHA-ECDYSONE
• ALPHA-ECDYSTERONE
• ECDYSONE
• ECDYSONE, ALPHA-
• 2,3,14,22,25-pentahydroxy-,(2-beta,3-beta,5-beta,22r)-cholest-7-en-6-on
• 2-beta,3-beta,14,22,25-pentahydroxy-,(20s,22r)-5-beta-cholest-7-en-6-on
• (2beta,3beta,5beta,22R)-2,3,14,22,25-pentahydroxycholest-7-en-6-one
• 2β,3β,14α,22(r),25-pentahydroxy-7-cholesten-6-one
• ALPHA-ECYSONE
• β-Ecdysone[20-Hydroxyecdysone]
• A-ECDYSONE
• (2b,3b,5b,22R)-2,3,14,22,25-Pentahydroxycholest-7-en-6-one
• ECDYSONE, ALPHA-(RG)
• α-Ecdysone
• (2β,3β,5β,22R)-2,3,14,22,25-pentahydroxycholest-7-en-6-one
• [3H]-Ecdysone
• Gynostemma Gypenosides
• SR-05000002190
• Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2b,3b,5b,22R)-
• Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2-beta,3-beta,5-beta,22R)-
• 2beta,3beta,14alpha,22(R),25-Pentahydroxy-7-cholesten-6-one
• RH692X7B7B
• UNII-RH692X7B7B
• EINECS 222-760-4
• ECDYSONE, .ALPHA.-
• BRN 2422986
• 3604-87-3
• BCBcMAP01_000123
• NS00029970
• (22R)-2beta,3beta,14,22,25-pentahydroxy-5beta-cholest-7-en-6-one
• HY-N0179
• (2S,3R,5R,9R,10R,13R,14S,17R)-17-[(2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• alpha-Ecdysone, >=90%
• CHEMBL549300
• SCHEMBL23780
• CCG-208571
• SMP1_000109
• (22R)-2beta,3beta,14alpha,22,25-pentahydroxy-5beta-cholest-7-en-6-one
• CHEBI:16688
• ECDYSONE [MI]
• 2beta,3beta,14alpha,22R,25-pentahydroxy-5beta-cholest-7-en-6-one
• 7, (5alpha)-Cholesten-2beta, 3beta, 14alpha, 22r, 25-pentol-6-one
• (2S,3R,5R,9R,10R,13R,14S,17R)-17-((2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6(10H)-one
• (2.BETA.,3.BETA.,5.BETA.,22R)-2,3,14,22,25-PENTAHYDROXYCHOLEST-7-EN-6-ONE
• C00477
• SR-05000002190-3
• Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2beta,3beta,5beta,22R)-
• Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2.beta.,3.beta.,5.beta.,22R)-
• alpha-Ecdysone, >=99.0% (UV)
• -Ecdysone
• LMST01010210
• 4-08-00-03613 (Beilstein Handbook Reference)
• MFCD00042683
• CS-0007889
• AI3-44726
• Alpha-Ecdysone ( >90%)
• Q139085
• .ALPHA.-ECDYSONE
• CCRIS 6931
• AKOS015951280
• 5-beta-Cholest-7-en-6-one, 2-beta,3-beta,14,22,25-pentahydroxy-, (20S,22R)-
• HB3881
• DTXSID2020553
• (22R)-2b,3b,14,22,25-Pentahydroxy-5b-cholest-7-en-6-one
• (2ss,3ss,5ss,22R)-2,3,14,22,25-pentahydroxycholest-7-en-6-one
• G12108
• DTXCID40553
• (2S,3R,5R,9R,10R,13R,14S,17R)-17-((2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
• (22R)-2b,3b,14a,22,25-Pentahydroxy-5b-cholest-7-en-6-one
• Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2-beta,3-beta,5-beta,22R)-(9CI)
• a-Ecdysone ( >90%)
• Ecdysone

• MDL： MFCD00042683
• Inchi： 1S/C27H44O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22-23,28,30-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,23-,25+,26+,27+/m0/s1
• InChI Key： UPEZCKBFRMILAV-JMZLNJERSA-N
• SMILES： O[C@@]12CC[C@H]([C@H](C)[C@@H](CCC(C)(C)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O
• BRN： 2422986

Computed Properties

• Exact Mass: 464.31400
• Monoisotopic Mass: 464.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Cryst.
• Density: 1.0493 (rough estimate)
• Melting Point: 238-239°C
• Boiling Point: 488.1°C (rough estimate)
• Flash Point: 350°C
• Refractive Index: 1.4482 (estimate)
• PSA: 118.22000
• LogP: 2.73910
• Solubility: Soluble in water, ethanol and ethyl acetate
• Merck: 13,3525
• Specific Rotation: 62°

Ecdysone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：FZ8170000
• Safety Term：S22;S24/25
• Storage Condition：Store long-term at -20°C

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives